molecular formula C17H14N4O5 B2597196 N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide CAS No. 1428358-98-8

N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

Cat. No. B2597196
CAS RN: 1428358-98-8
M. Wt: 354.322
InChI Key: SKNVXBVSRCWFRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H14N4O5 and its molecular weight is 354.322. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Potential

  • Bioactive Compound Development : Furoxans and benzofuroxans, related to the core structure of the compound , have been extensively studied for their remarkable biological activities, including antimicrobial, anti-parasitic, mutagenic, immunosuppressive, and anticancer effects, as well as anti-aggregating and vasorelaxant activity. Recent developments have led to hybrid compounds that integrate furoxan or benzofuroxan moieties with classical drug moieties, showing promise in areas like anti-ulcer drugs, calcium channel modulators, and vasodilator derivatives (Cerecetto & Porcal, 2005).

  • Antiplasmodial Activities : Research into N-acylated furazan-3-amines, closely related to the structural motifs of the compound , has identified several derivatives with significant in vitro activities against blood stages of two strains of Plasmodium falciparum, the causative agent of malaria. The effectiveness of these compounds is influenced by the nature of the acyl moiety, indicating potential routes for developing novel antimalarial agents (Hermann et al., 2021).

Synthetic Applications

  • Heterocyclic Compound Synthesis : The chemistry of oxadiazoles, which are part of the compound's structure, is crucial for synthesizing numerous heterocycles, providing a versatile framework for developing new drugs with various biological activities. Oxadiazoles, including 1,3,4-oxadiazoles and 1,2,4-oxadiazoles, are well-regarded for their broad range of chemical and biological properties, leading to applications in antibacterial, antitumor, anti-viral, and antioxidant activities (Siwach & Verma, 2020).

  • Synthetic Routes and Biological Activities : The synthesis and evaluation of novel heterocyclic compounds, including those incorporating oxadiazole and furan rings, demonstrate a wide array of potential pharmacological applications. These compounds have been explored for their antibacterial and antifungal activities, showcasing the diverse utility of such molecular frameworks in therapeutic development (Patel, Patel, & Shah, 2015).

properties

IUPAC Name

N-(1,3-benzodioxol-5-yl)-3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N4O5/c22-17(18-11-3-4-12-14(6-11)25-9-24-12)21-7-10(8-21)16-19-15(20-26-16)13-2-1-5-23-13/h1-6,10H,7-9H2,(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKNVXBVSRCWFRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C(=O)NC2=CC3=C(C=C2)OCO3)C4=NC(=NO4)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.